Cas no 376637-85-3 (1-(3-phenoxyphenyl)methanamine hydrochloride)

1-(3-Phenoxyphenyl)methanamine hydrochloride is a chemical compound with the molecular formula C₁₃H₁₄ClNO, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for precise applications in medicinal chemistry and agrochemical development. The hydrochloride salt form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The compound’s aromatic and amine functionalities allow for versatile derivatization, enabling its use in the synthesis of more complex molecules. Proper handling and storage under controlled conditions are recommended to maintain its integrity. This product is valued for its reliability in research and industrial processes.

1-(3-phenoxyphenyl)methanamine hydrochloride structure

376637-85-3 structure

Product Name:1-(3-phenoxyphenyl)methanamine hydrochloride

CAS No:376637-85-3

MF:C₁₃H₁₄ClNO

MW:235.709362506866

MDL:MFCD07781045

CID:303607

PubChem ID:17749849

Update Time:2025-05-28

1-(3-phenoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Phenoxybenzylamine hydrochloride
- (3-phenoxyphenyl)methanamine,hydrochloride
- 3-Phenoxy-benzylamine hydrochloride
- Benzenemethanamine,3-phenoxy-, hydrochloride (1:1)
- 3-phenoxybenzylamine hydrochloric acid salt
- 1-(3-phenoxyphenyl)methanamine hydrochloride
- SCHEMBL919885
- 3-Phenoxybenzylamine hydrochloride, AldrichCPR
- (3-PHENOXYPHENYL)METHYLAMINE HCL
- 3-Phenoxybenzylamine, HCl
- SB80830
- A912898
- MFCD07781045
- FT-0751485
- (3-Phenoxyphenyl)MethanamineHydrochloride
- AS-45152
- (3-phenoxybenzyl)amine hydrochloride
- CALCIUMCHLORIDEHYDRATE
- WMFHUUKYIUOHRA-UHFFFAOYSA-N
- CS-0072490
- AR1547
- 376637-85-3
- DTXSID30590025
- F2150-0012
- AKOS015848645
- 1-(3-Phenoxyphenyl)methanamine--hydrogen chloride (1/1)
- (3-phenoxyphenyl)methanamine;hydrochloride
- (3-Phenoxyphenyl)Methanamine Hydrochloride
- DB-069585
- MDL： MFCD07781045
- Inchi： 1S/C13H13NO.ClH/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12;/h1-9H,10,14H2;1H
- InChI Key： WMFHUUKYIUOHRA-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC=CC=1)C1=CC=CC(CN)=C1

Computed Properties

Exact Mass: 235.07600
Monoisotopic Mass: 235.0763918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Melting Point: 185.5-187 °C
PSA: 35.25000
LogP: 4.43990

1-(3-phenoxyphenyl)methanamine hydrochloride Security Information

Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Storage Condition：Room temperature

1-(3-phenoxyphenyl)methanamine hydrochloride Pricemore >>

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